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Compound of Interest

Compound Name: Palbociclib-SMCC

Cat. No.: B1574398

Get Quote

Executive Summary & Chemical Identity
Palbociclib-SMCC is a semi-synthetic derivative of the CDK4/6 inhibitor Palbociclib (PD-

0332991), functionalized with the heterobifunctional crosslinker SMCC (Succinimidyl-4-(N-

maleimidomethyl)cyclohexane-1-carboxylate).[1][2]

This intermediate is critical in ADC chemistry because it transforms the non-reactive Palbociclib

drug into a "clickable" payload capable of bioconjugation via a thioether bond.
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Property Detail

Compound Name Palbociclib-SMCC (Palbociclib-SMCC Linker)

Chemical Structure
Palbociclib core linked via piperazine nitrogen to

SMCC cyclohexane-maleimide moiety

Molecular Weight ~666.78 g/mol

Reactive Moiety
Maleimide (Target: Sulfhydryl groups on

antibodies/proteins)

Precursor Reactivity
Formed via NHS-ester reaction with

Palbociclib's secondary amine (piperazine)

Solubility Data & Solvent Compatibility
The solubility of Palbociclib-SMCC is governed by the lipophilicity of the parental Palbociclib

core and the hydrophobic cyclohexane spacer of the SMCC linker. Unlike hydrophilic payloads,

this construct requires strict organic solvent management.[1]

Solubility Profile Table
Data synthesized from physicochemical properties of parent moieties and standard ADC linker

behavior.
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Solvent Solubility Rating
Estimated
Saturation (25°C)

Application Note

DMSO (Anhydrous) Excellent > 20 mg/mL

Primary Stock

Solvent.

Recommended for

long-term storage at

-20°C.

DMF (Anhydrous) Good ~15–20 mg/mL

Alternative stock

solvent.[1] Preferred if

DMSO interferes with

downstream assays.

[1][3]

Ethanol Poor < 1 mg/mL
Not recommended for

stock preparation.[1]

Water / PBS Insoluble < 0.1 mg/mL

Do not use.

Precipitates

immediately.[1]

Requires organic co-

solvent (e.g., 10%

DMSO) for aqueous

conjugation.[1]

Critical Technical Insight: The "Water Shock"
Phenomenon
When introducing the Palbociclib-SMCC DMSO stock into an aqueous antibody solution, rapid

precipitation can occur if the mixing dynamic is poor.[1]

Mechanism: The hydrophobic cyclohexane ring and the aromatic Palbociclib core aggregate

faster than they disperse in the aqueous phase.

Mitigation: Add the DMSO stock slowly to the stirring antibody solution, not the other way

around. Ensure the final organic solvent concentration does not exceed 10-15% (v/v) to

prevent antibody denaturation while maintaining payload solubility.[1]
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Experimental Workflow: Solubility Assessment
For precise formulation, researchers must validate the specific saturation point of their batch,

as synthesis impurities can alter solubility.

Protocol: Saturation Solubility Determination (HPLC-UV)
Objective: Determine the exact solubility limit in a specific solvent system (e.g., 10% DMSO in

PBS).

Preparation: Add excess Palbociclib-SMCC solid (e.g., 5 mg) to 1 mL of the target solvent.

Equilibration: Vortex for 1 minute, then sonicate for 15 minutes at 25°C.

Saturation: Shake continuously for 24 hours at controlled temperature (25°C).

Separation: Centrifuge at 15,000 x g for 10 minutes to pellet undissolved solid.

Quantification:

Dilute the supernatant 1:100 in Methanol.

Inject into HPLC (C18 Column).[1]

Detect at 355 nm (Palbociclib characteristic absorbance).[1][4]

Calculate concentration against a standard curve of free Palbociclib.[1]

Conjugation & Stability Logic
The Palbociclib-SMCC molecule contains a maleimide group.[1][5] This group is susceptible

to hydrolysis, which permanently deactivates the linker, rendering it unable to conjugate to the

antibody.

Stability Risks[1]
Hydrolysis: The maleimide ring opens to form a non-reactive maleamic acid. This reaction is

pH and temperature-dependent.[1]
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DMSO Quality: Hygroscopic DMSO absorbs water from the air.[1] Moisture-contaminated

DMSO will deactivate your stock solution within hours.[1]

Workflow Diagram: Conjugation Pathway
The following diagram illustrates the critical path from stock preparation to final ADC,

highlighting the stability checkpoints.
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Figure 1: Critical path for Palbociclib-SMCC conjugation. Note the divergence at the stability

checkpoint where moisture can lead to linker deactivation.

Storage & Handling Recommendations
To maintain the integrity of the maleimide moiety:

Lyophilized Powder: Store at -20°C under desiccant. Stable for >1 year.

Stock Solution (DMSO):

Prepare immediately before use.[1]

If storage is necessary, use single-use aliquots stored at -80°C.

Never store DMSO stocks at 4°C (DMSO freezes and thaws, promoting moisture uptake).

[1]

Atmosphere: Handle under inert gas (Argon/Nitrogen) if possible to exclude moisture.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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